Cas no 952183-22-1 (3-Amino-3-(4-ethylphenyl)acrylonitrile)

• Product Name: 3-Amino-3-(4-ethylphenyl)acrylonitrile
• CAS No: 952183-22-1
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD09607902
• CID: 1078559
• PubChem ID: 44119157
• Update Time: 2025-04-20

3-Amino-3-(4-ethylphenyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(4-ethylphenyl)acrylonitrile
• (Z)-3-Amino-3-(4-ethylphenyl)prop-2-enenitrile
• MFCD09607902
• 952183-22-1
• AKOS015854450

• MDL： MFCD09607902
• Inchi： 1S/C11H12N2/c1-2-9-3-5-10(6-4-9)11(13)7-8-12/h3-7H,2,13H2,1H3/b11-7-
• InChI Key： AGVQRABGGDOKMX-XFFZJAGNSA-N
• SMILES： N/C(=C\C#N)/C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Melting Point: 88-90

3-Amino-3-(4-ethylphenyl)acrylonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes